Cas no 2680686-41-1 (benzyl N-(6-bromo-5-fluoro-1,3-benzothiazol-2-yl)carbamate)
benzyl N-(6-bromo-5-fluoro-1,3-benzothiazol-2-yl)carbamate Chemical and Physical Properties
Names and Identifiers
-
- benzyl N-(6-bromo-5-fluoro-1,3-benzothiazol-2-yl)carbamate
- 2680686-41-1
- EN300-28301923
-
- Inchi: 1S/C15H10BrFN2O2S/c16-10-6-13-12(7-11(10)17)18-14(22-13)19-15(20)21-8-9-4-2-1-3-5-9/h1-7H,8H2,(H,18,19,20)
- InChI Key: FPXGNERLKSBUMU-UHFFFAOYSA-N
- SMILES: BrC1C(=CC2=C(C=1)SC(NC(=O)OCC1C=CC=CC=1)=N2)F
Computed Properties
- Exact Mass: 379.96304g/mol
- Monoisotopic Mass: 379.96304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 398
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 79.5Ų
benzyl N-(6-bromo-5-fluoro-1,3-benzothiazol-2-yl)carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28301923-0.05g |
benzyl N-(6-bromo-5-fluoro-1,3-benzothiazol-2-yl)carbamate |
2680686-41-1 | 95.0% | 0.05g |
$1129.0 | 2025-03-19 | |
| Enamine | EN300-28301923-0.1g |
benzyl N-(6-bromo-5-fluoro-1,3-benzothiazol-2-yl)carbamate |
2680686-41-1 | 95.0% | 0.1g |
$1183.0 | 2025-03-19 | |
| Enamine | EN300-28301923-0.25g |
benzyl N-(6-bromo-5-fluoro-1,3-benzothiazol-2-yl)carbamate |
2680686-41-1 | 95.0% | 0.25g |
$1235.0 | 2025-03-19 | |
| Enamine | EN300-28301923-0.5g |
benzyl N-(6-bromo-5-fluoro-1,3-benzothiazol-2-yl)carbamate |
2680686-41-1 | 95.0% | 0.5g |
$1289.0 | 2025-03-19 | |
| Enamine | EN300-28301923-1.0g |
benzyl N-(6-bromo-5-fluoro-1,3-benzothiazol-2-yl)carbamate |
2680686-41-1 | 95.0% | 1.0g |
$1343.0 | 2025-03-19 | |
| Enamine | EN300-28301923-2.5g |
benzyl N-(6-bromo-5-fluoro-1,3-benzothiazol-2-yl)carbamate |
2680686-41-1 | 95.0% | 2.5g |
$2631.0 | 2025-03-19 | |
| Enamine | EN300-28301923-5.0g |
benzyl N-(6-bromo-5-fluoro-1,3-benzothiazol-2-yl)carbamate |
2680686-41-1 | 95.0% | 5.0g |
$3894.0 | 2025-03-19 | |
| Enamine | EN300-28301923-10.0g |
benzyl N-(6-bromo-5-fluoro-1,3-benzothiazol-2-yl)carbamate |
2680686-41-1 | 95.0% | 10.0g |
$5774.0 | 2025-03-19 | |
| Enamine | EN300-28301923-1g |
benzyl N-(6-bromo-5-fluoro-1,3-benzothiazol-2-yl)carbamate |
2680686-41-1 | 1g |
$1343.0 | 2023-09-07 | ||
| Enamine | EN300-28301923-5g |
benzyl N-(6-bromo-5-fluoro-1,3-benzothiazol-2-yl)carbamate |
2680686-41-1 | 5g |
$3894.0 | 2023-09-07 |
benzyl N-(6-bromo-5-fluoro-1,3-benzothiazol-2-yl)carbamate Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
Additional information on benzyl N-(6-bromo-5-fluoro-1,3-benzothiazol-2-yl)carbamate
Comprehensive Overview of Benzyl N-(6-bromo-5-fluoro-1,3-benzothiazol-2-yl)carbamate (CAS No. 2680686-41-1)
Benzyl N-(6-bromo-5-fluoro-1,3-benzothiazol-2-yl)carbamate (CAS No. 2680686-41-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This benzothiazole derivative is characterized by its unique molecular structure, which includes a bromo and fluoro substitution, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.
The compound's carbamate functional group enhances its stability and bioavailability, which is critical for its utility in medicinal chemistry. Recent studies have highlighted its role in targeting specific enzymes involved in inflammatory pathways, aligning with the growing demand for novel anti-inflammatory therapeutics. Additionally, its benzothiazole core is a common motif in agrochemicals, sparking interest in its use for crop protection solutions amid global food security challenges.
From a synthetic perspective, Benzyl N-(6-bromo-5-fluoro-1,3-benzothiazol-2-yl)carbamate is often synthesized via multi-step reactions involving halogenation and carbamate formation. Its purity and yield are meticulously optimized to meet the stringent requirements of high-throughput screening (HTS) in drug development. Analytical techniques such as HPLC and NMR are routinely employed to validate its structural integrity, ensuring reproducibility in research applications.
The compound's relevance extends to the field of precision medicine, where tailored therapies are designed based on molecular profiling. Its fluoro and bromo substituents contribute to its ability to interact selectively with biological targets, a feature highly sought after in the era of personalized healthcare. Furthermore, its compatibility with green chemistry principles has made it a candidate for sustainable synthesis routes, addressing environmental concerns in industrial processes.
In the context of AI-driven drug discovery, Benzyl N-(6-bromo-5-fluoro-1,3-benzothiazol-2-yl)carbamate has been featured in computational studies predicting its binding affinity to various protein targets. This aligns with the increasing integration of machine learning in chemical research, where compounds like this are screened virtually to accelerate lead optimization. Such advancements are reshaping how researchers approach the design of next-generation therapeutics.
As the scientific community continues to explore the frontiers of heterocyclic chemistry, compounds like Benzyl N-(6-bromo-5-fluoro-1,3-benzothiazol-2-yl)carbamate remain at the forefront of innovation. Its versatility and potential applications across multiple industries underscore its importance in contemporary research. For those seeking detailed protocols or commercial sources, reputable suppliers often provide technical data sheets and custom synthesis services to support ongoing investigations.
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